RIBONIC ACID

• CAS No.: 17812-24-7
• Product Name: RIBONIC ACID
• Molecular Formula: C5H10O6
• Molecular Weight: 166.13 g/mol
• IUPAC Name: (2R,3R,4R)-2,3,4,5-tetrahydroxypentanoic acid
• Standard InChI: InChI=1S/C5H10O6/c6-1-2(7)3(8)4(9)5(10)11/h2-4,6-9H,1H2,(H,10,11)/t2-,3-,4-/m1/s1
• Standard InChIKey: QXKAIJAYHKCRRA-BXXZVTAOSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@H](C(=O)O)O)O)O)O
• SMILES: C(C(C(C(C(=O)O)O)O)O)O
• Canonical SMILES: C(C(C(C(C(=O)O)O)O)O)O
• Physical Description: Solid
• Description: D-ribonic acid is the D-enantiomer ribonic acid. It has a role as a Daphnia magna metabolite. It is a conjugate acid of a D-ribonate. It is an enantiomer of a L-ribonic acid.; Ribonic acid, also known as D-ribonate, belongs to the class of organic compounds known as sugar acids and derivatives. Sugar acids and derivatives are compounds containing a saccharide unit which bears a carboxylic acid group. Ribonic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Ribonic acid has been detected in multiple biofluids, such as feces and blood. Ribonic acid is also a parent compound for other transformation products, including but not limited to, 2-deoxy-D-ribono-1, 4-lactone, 2-carboxy-D-arabinitol 1, 5-bisphosphate, and 2-carboxy-D-arabinitol 1-phosphate.
• Synonyms: (2R,3R,4R)-2,3,4,5-tetrahydroxypentanoate
• PubChem Compound: 5460677
• Last Modified: Nov 11 2021